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Compound of Interest

Compound Name:
(3-Amino-5,6-dichloropyrazin-2-

yl)methanol

Cat. No.: B151436 Get Quote

Technical Guide: (3-Amino-5,6-dichloropyrazin-
2-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for the chemical

compound (3-Amino-5,6-dichloropyrazin-2-yl)methanol. Despite a comprehensive search of

scientific literature and chemical databases, in-depth technical data, including quantitative

experimental results, detailed experimental protocols, and specific signaling pathways for this

compound, are not publicly available at this time. The information presented herein is based on

data from chemical suppliers and general reviews of the broader dichloropyrazine chemical

class.

Core Identifiers and Properties
A number of key identifiers for (3-Amino-5,6-dichloropyrazin-2-yl)methanol have been

confirmed and are presented below.
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Identifier Value Source(s)

CAS Number 95037-20-0 [1][2][3][4]

Molecular Formula C₅H₅Cl₂N₃O [2][3][4]

Molecular Weight 194.02 g/mol [2]

MDL Number MFCD20696803 [2][3]

SMILES Code OCC1=NC(Cl)=C(Cl)C(N)=N1 [2]

Storage Conditions
Keep in dark place, inert

atmosphere, 2-8°C
[2]

Potential Biological Activity of Dichloropyrazine
Derivatives
While specific biological activity data for (3-Amino-5,6-dichloropyrazin-2-yl)methanol is not

available in the reviewed literature, the broader class of dichloropyrazine derivatives has been

investigated for various pharmacological activities. These compounds are recognized as

versatile scaffolds in medicinal chemistry.[5][6]

Reviews of pyrazine-containing compounds suggest that their derivatives are being explored

for a range of therapeutic applications due to their diverse biological activities.[7] The pyrazine

ring is a structural component in a number of biologically active compounds and approved

drugs.[7]

Studies on dichloropyrazine derivatives have indicated potential for:

Antimicrobial Activity: Derivatives of 2,3-dichloropyrazine have shown significant antibacterial

activity, including against methicillin-resistant Staphylococcus aureus (MRSA).[6] The

mechanism of action is thought to involve the inhibition of key microbial enzymes and

disruption of cellular processes.[6]

Antifungal Activity: The dichloropyrazine scaffold is also being investigated for the

development of new antifungal agents.[6]
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Anticancer and Anti-inflammatory Activity: Pyrazine-modified natural product derivatives have

demonstrated a wide array of biological activities, including anticancer and anti-inflammatory

effects.[7][8]

It is important to note that these are general activities of the chemical class, and specific testing

of (3-Amino-5,6-dichloropyrazin-2-yl)methanol would be required to determine its biological

profile.

Data Availability
A thorough search for quantitative data, such as IC₅₀ or MIC values, and detailed experimental

protocols for synthesis, purification, or biological assays specifically for (3-Amino-5,6-
dichloropyrazin-2-yl)methanol (CAS 95037-20-0) did not yield any specific results. Publicly

accessible scientific databases and literature do not currently contain detailed experimental

workflows or established signaling pathway information for this compound.

Therefore, the creation of structured tables with quantitative data, detailed experimental

methodologies, and signaling pathway diagrams as requested is not possible based on the

available information. Further primary research would be necessary to establish these technical

details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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